![molecular formula C17H18N5O+ B152167 8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium CAS No. 136494-18-3](/img/structure/B152167.png)
8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium
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Overview
Description
8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium, also known as AZIDE-IMPY, is a fluorescent dye that has been widely used in scientific research applications. It is a small molecule that has a high affinity for nucleic acids and has been used to study DNA and RNA interactions. AZIDE-IMPY has also been used in the development of biosensors and in the detection of nucleic acids in biological samples.
Mechanism of Action
8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium binds to nucleic acids through intercalation, which is the process by which a molecule inserts itself between the base pairs of DNA or RNA. This allows this compound to fluoresce, which can be detected and measured. The fluorescence of this compound is highly sensitive to changes in the local environment, which makes it useful for studying nucleic acid interactions.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects. It is a small molecule that is not known to interact with any biological systems in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium is its high affinity for nucleic acids, which makes it useful for studying DNA and RNA interactions. Additionally, this compound is a fluorescent dye, which allows for easy detection and measurement. However, one limitation of this compound is that it is toxic and must be handled with care. Additionally, this compound is not suitable for use in vivo, as it is not known to interact with any biological systems.
Future Directions
There are several future directions for the use of 8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium in scientific research. One potential application is in the development of biosensors for the detection of nucleic acids in biological samples. Another potential application is in the development of imaging agents for cancer diagnosis and treatment. Additionally, this compound could be used in the development of new drugs that target nucleic acids. Further research is needed to explore these potential applications and to develop new methods for using this compound in scientific research.
Synthesis Methods
8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium can be synthesized using a two-step process. The first step involves the synthesis of 8-(4-bromomethylphenyl)-1,2,3-trimethylimidazo[1,2-a]pyridinium iodide. This is achieved by reacting 4-bromomethylphenyl with 1,2,3-trimethylimidazo[1,2-a]pyridine in the presence of iodine. The resulting product is then reacted with sodium azide to yield this compound.
Scientific Research Applications
8-((4-Azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium has been widely used in scientific research applications. It has been used to study DNA and RNA interactions, as it has a high affinity for nucleic acids. This compound has also been used in the development of biosensors, as it can be used to detect nucleic acids in biological samples. Additionally, this compound has been used in the development of imaging agents for cancer diagnosis and treatment.
Properties
136494-18-3 | |
Molecular Formula |
C17H18N5O+ |
Molecular Weight |
308.36 g/mol |
IUPAC Name |
8-[(4-azidophenyl)methoxy]-1,2,3-trimethylimidazo[1,2-a]pyridin-1-ium |
InChI |
InChI=1S/C17H18N5O/c1-12-13(2)22-10-4-5-16(17(22)21(12)3)23-11-14-6-8-15(9-7-14)19-20-18/h4-10H,11H2,1-3H3/q+1 |
InChI Key |
YNDWWDPGVRDZIQ-UHFFFAOYSA-N |
SMILES |
CC1=C([N+](=C2N1C=CC=C2OCC3=CC=C(C=C3)N=[N+]=[N-])C)C |
Canonical SMILES |
CC1=C([N+](=C2N1C=CC=C2OCC3=CC=C(C=C3)N=[N+]=[N-])C)C |
136494-18-3 | |
synonyms |
8-((4-azidophenyl)methoxy)-1,2,3-trimethylimidazo(1,2-a)pyridinium 8-((4-azidophenyl)methoxy)-1-tritiomethyl-2,3-dimethylimidazo(1,2-a)pyridinium iodide mDAZIP |
Origin of Product |
United States |
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